Cas no 60013-05-0 (3,12-bis(2,3-dihydroxypropyl)-3,12-diaza-6,9-diazoniadispiro[5.2.5.2]hexadecane dichloride)

3,12-bis(2,3-dihydroxypropyl)-3,12-diaza-6,9-diazoniadispiro[5.2.5.2]hexadecane dichloride structure
60013-05-0 structure
Product name:3,12-bis(2,3-dihydroxypropyl)-3,12-diaza-6,9-diazoniadispiro[5.2.5.2]hexadecane dichloride
CAS No:60013-05-0
MF:C18H38Cl2N4O4
MW:445.424723148346
CID:1618278
PubChem ID:3042589

3,12-bis(2,3-dihydroxypropyl)-3,12-diaza-6,9-diazoniadispiro[5.2.5.2]hexadecane dichloride Chemical and Physical Properties

Names and Identifiers

    • 3,12-bis(2,3-dihydroxypropyl)-3,12-diaza-6,9-diazoniadispiro[5.2.5.2]hexadecane dichloride
    • 3-[12-(2,3-dihydroxypropyl)-3,12-diaza-6,9-diazoniadispiro[5.2.5<sup>9</sup>.2<sup>6</sup>]hexadecan-3-yl]propane-1,2-diol,dichloride
    • 3,12-Bis(2,3-dihydroxypropyl)-3,6,9,12-tetraazadispiro[5.2.5~9~.2~6~]hexadecane-6,9-diium dichloride
    • N,N'''-Di-(beta,gamma-dihydroxypropyl)-N,N''-dispirotripiperazinium dichloride
    • DTXSID20975443
    • 60013-05-0
    • 3,12-Diaza-6,9-diazoniadispiro(5.2.5.2)hexadecane, 3,12-bis(2,3-dihydroxypropyl)-, dichloride
    • Inchi: InChI=1S/C18H38N4O4.2ClH/c23-15-17(25)13-19-1-5-21(6-2-19)9-11-22(12-10-21)7-3-20(4-8-22)14-18(26)16-24;;/h17-18,23-26H,1-16H2;2*1H/q+2;;/p-2
    • InChI Key: GXRXAGCWPHRNBJ-UHFFFAOYSA-L
    • SMILES: C1C[N+]2(CCN1CC(CO)O)CC[N+]3(CCN(CC3)CC(CO)O)CC2.[Cl-].[Cl-]

Computed Properties

  • Exact Mass: 405.9298
  • Monoisotopic Mass: 444.2270111g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 6
  • Complexity: 385
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 87.4Ų

Experimental Properties

  • PSA: 86.08

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